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Compound of Interest

Compound Name: 2-(4-Benzyloxyphenyl)ethanol

Cat. No.: B024225

An In-depth Technical Guide to 2-(4-Benzyloxyphenyl)ethanol

This technical guide provides a comprehensive overview of the core molecular properties,
experimental protocols, and key data for 2-(4-Benzyloxyphenyl)ethanol, a significant
intermediate in the fields of fine chemicals and pharmaceuticals.[1][2][3] This document is
intended for researchers, scientists, and professionals involved in drug development and
organic synthesis.

Core Molecular and Physical Properties

2-(4-Benzyloxyphenyl)ethanol, with CAS number 61439-59-6, is an organic building block
available as a white solid.[3][4][5] Its high purity, typically above 97% or 98%, is crucial for
reliable and reproducible chemical reactions in research and development, particularly for
pharmaceutical precursors.[3]

Quantitative data and key properties of this compound are summarized in the table below for
clear reference and comparison.
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Property

Value

Molecular Formula

C15H1602[2][4][6]

Molecular Weight 228.29 g/mol [4][6]

Appearance White to Off-White Solid[2][5]
Melting Point 85-88 °C[2][5]

Boiling Point 379.1+£22.0 °C (Predicted)[2][5]
Density 1.116+0.06 g/cm? (Predicted)[2][5]
Flash Point 170.1°C[2]

Refractive Index 1.584[2]

IUPAC Name

2-(4-phenylmethoxyphenyl)ethanol[6]

Synonyms

4-(Benzyloxy)phenethyl alcohol, p-
(Benzyloxy)phenethyl alcohol[2][6]

Experimental Protocols

Synthesis of 2-(4-Benzyloxyphenyl)ethanol

A common method for synthesizing 2-(4-Benzyloxyphenyl)ethanol involves the reduction of

methyl 2-(4-benzyloxyphenyl)acetate.[7]

Methodology:

o Methyl 2-(4-benzyloxyphenyl)acetate (7.8 mmol) is dissolved in 5 mL of anhydrous ether.

e This solution is added slowly and dropwise to a suspension of lithium aluminum hydride

(15.8 mmol) in 25 mL of anhydrous ether at a temperature of O °C.

e The reaction mixture is then stirred overnight at room temperature.

» Following the overnight stirring, the reaction is quenched with the addition of water.

e The mixture is extracted with ethyl acetate.
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e The organic layers are combined and subsequently dried over anhydrous sodium sulfate.

e The solvent is removed via distillation under reduced pressure to yield the final product, 2-(4-
phenylmethoxyphenyl)ethanol.[7]

Another patented synthesis method reports a yield of 60-85% with a final product content of
99.6%.[1] This process involves mixing p-hydroxyphenethyl ethanol with water, dripping in an
agueous solution of potassium hydroxide to form potassium 4-hydroxyphenethyl ethoxide,
removing water, and then adding toluene and a water absorbent before dripping in benzyl
chloride.[1]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-(4-
Benzyloxyphenyl)ethanol via the reduction of methyl 2-(4-benzyloxyphenyl)acetate.
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Caption: Synthesis workflow for 2-(4-Benzyloxyphenyl)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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